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Compound of Interest

Compound Name: TD-428

Cat. No.: B12427363

Application Note

This document provides a comprehensive protocol for the preparation of stock solutions of TD-
428, a potent and highly specific BET protein degrader. TD-428 is a proteolysis-targeting
chimera (PROTAC) that induces the degradation of BRD4.[1][2] Adherence to this protocol is
crucial for ensuring the accuracy and reproducibility of experimental results in research and
drug development settings.

Introduction

TD-428 is a key tool in the study of epigenetic regulation and has potential applications in
oncology and other therapeutic areas.[2][3] Proper preparation of stock solutions is the first
critical step in any experiment involving this compound. This guide outlines the necessary
materials, step-by-step procedures, and storage conditions to maintain the integrity and activity
of TD-428.

TD-428 Properties

A summary of the key chemical and physical properties of TD-428 is provided in the table
below.
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Property Value Source
Molecular Weight 879.38 g/mol [1]
Chemical Formula C43H43CIN1007S [1][3]
CAS Number 2334525-50-5 [21[3]
Solubility Soluble in DMSO [3]
Purity >98% [3]

Experimental Protocol: Preparation of a 10 mM TD-
428 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TD-428 in dimethyl
sulfoxide (DMSO).

Materials:

o TD-428 powder

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated micropipettes and sterile tips

e Analytical balance

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

» Equilibration: Before opening, allow the vial of TD-428 powder to equilibrate to room
temperature for at least 1 hour.[4] This prevents condensation from forming on the
compound.
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e Weighing: Carefully weigh out the desired amount of TD-428 powder using an analytical
balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 0.879 mg of TD-428.

o Calculation:

Desired Concentration (M) = 0.010 mol/L

Molecular Weight (MW) = 879.38 g/mol

Desired Volume (V) = 0.001 L

Mass (g) =M x MW x V = 0.010 mol/L x 879.38 g/mol x 0.001 L = 0.000879 g = 0.879
mg

» Dissolution: Add the appropriate volume of DMSO to the microcentrifuge tube containing the
weighed TD-428. For the example above, add 100 pL of DMSO.

o Mixing: Tightly cap the tube and vortex thoroughly until the TD-428 is completely dissolved.
Visually inspect the solution to ensure there are no undissolved particles.

o Final Volume Adjustment: If necessary, add more DMSO to reach the final desired volume.
For the example, add an additional 900 pL of DMSO to reach a final volume of 1 mL. Vortex
again to ensure homogeneity.

Storage and Handling

Proper storage is critical to maintain the stability and activity of TD-428 stock solutions.
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Storage Condition Duration

TD-428 Powder

Short-term (days to weeks) 0 - 4°C, dry and dark

Long-term (months to years) -20°C, dry and dark

TD-428 in DMSO

Short-term (up to 2 weeks) 4°C

Long-term (up to 6 months) -80°C (in tightly sealed aliquots)

Handling Recommendations:
o Prepare and use solutions on the same day whenever possible.[4]

« If making stock solutions in advance, aliquot into smaller volumes to avoid repeated freeze-
thaw cycles.[4]

» Before use, and prior to opening the vial, allow the frozen stock solution to equilibrate to
room temperature for at least 1 hour.[4]

Visualization

The following diagrams illustrate the experimental workflow for preparing TD-428 stock
solutions and the signaling pathway it targets.
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TD-428 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Stock Solutions for TD-428: A Detailed
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427363#preparing-td-428-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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